4-(2,5-Dichlorophenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2,5-dichlorophenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H8Cl2O3/c14-8-2-4-11(15)10(6-8)7-1-3-9(13(17)18)12(16)5-7/h1-6,16H,(H,17,18)
• InChI Key: YSLABMUTGSMBJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)Cl)O)C(=O)O
• Molecular Formula: C13H8Cl2O3
• DSSTOX Substance ID: DTXSID60691231
• Molecular Weight: 283.10 g/mol
• CAS RN: 1261970-63-1

Description

4-(2,5-Dichlorophenyl)-2-hydroxybenzoic acid, or 2,5-DCPBA, is a synthetic organic compound used in a variety of scientific research applications. It is a white crystalline solid that is soluble in water and various organic solvents. 2,5-DCPBA is commonly used in laboratory experiments due to its low toxicity, wide range of solubility, and its ability to be synthesized in a variety of ways.

Scientific Research Applications

2,5-DCPBA is used in a variety of scientific research applications. It is used as an inhibitor of enzymes such as protein kinases and phosphatases, and as a fluorescent probe for the detection of nucleic acids. It is also used to study the effects of various drugs on cell proliferation and apoptosis. Additionally, it has been used in studies of the effects of endocrine-disrupting chemicals on the reproductive system.

Mechanism of Action

2,5-DCPBA acts as an inhibitor of enzymes such as protein kinases and phosphatases. It binds to the active site of the enzyme, preventing the enzyme from catalyzing its reaction. This inhibition of enzyme activity can lead to changes in cellular processes, such as cell proliferation and apoptosis.
Biochemical and Physiological Effects
2,5-DCPBA has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in various cell types, including cancer cells. Additionally, it has been shown to inhibit cell proliferation and induce cell cycle arrest in various cell types. Furthermore, it has been shown to inhibit the activity of protein kinases and phosphatases, which can lead to changes in cellular processes.

Advantages and Limitations for Lab Experiments

2,5-DCPBA has several advantages for laboratory experiments. It is a low toxicity compound, and it is soluble in water and various organic solvents. Additionally, it can be synthesized in a variety of ways. However, it does have some limitations. For example, it is not a very stable compound, and it can degrade over time. Additionally, its effects on cells can vary depending on the cell type and the concentration of the compound used.

Future Directions

There are several potential future directions for 2,5-DCPBA. It could be used to study the effects of endocrine-disrupting chemicals on the reproductive system. Additionally, it could be used to study the effects of various drugs on cell proliferation and apoptosis. Furthermore, it could be used to study the effects of various drugs on the activity of protein kinases and phosphatases. Finally, it could be used to study the effects of various chemicals on the immune system.

Synthesis Methods

2,5-DCPBA can be synthesized in a variety of ways. It can be synthesized from the reaction of 2,5-dichlorophenol and ethyl acetoacetate in the presence of sodium hydroxide. It can also be synthesized from the reaction of 2,5-dichlorophenol and ethyl acetoacetate in the presence of sodium ethoxide. Finally, it can be synthesized from the reaction of 2,5-dichlorophenol and ethyl acetoacetate in the presence of sodium methoxide.